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molecular formula C9H5F3O3 B1343541 2-(2,2,2-Trifluoroacetyl)benzoic acid CAS No. 203124-56-5

2-(2,2,2-Trifluoroacetyl)benzoic acid

Cat. No. B1343541
CAS RN: 203124-56-5
M. Wt: 218.13 g/mol
InChI Key: GEHWIGQIDDOODZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08629143B2

Procedure details

A solution of 2-(2,2,2-trifluoroacetyl)benzoic acid (0.554 g, 2.54 mmol) and hydrazine hydrate (0.44 mL, 7.8 mmol) in EtOH (7.5 mL) was stirred at 80° C. overnight, concentrated, azeotroped with toluene, and dried in vacuo to give the crude title compound as a tan solid, which was used without purification). 1H NMR (300 MHz, DMSO-d6) δ 8.36 (dd, 1H), 7.91-8.10 (m, 3H).
Name
2-(2,2,2-trifluoroacetyl)benzoic acid
Quantity
0.554 g
Type
reactant
Reaction Step One
Name
hydrazine hydrate
Quantity
0.44 mL
Type
reactant
Reaction Step One
Name
EtOH
Quantity
7.5 mL
Type
solvent
Reaction Step One
Name
crude title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:15])([F:14])[C:3]([C:5]1[CH:13]=[CH:12][CH:11]=[CH:10][C:6]=1[C:7](O)=[O:8])=O.O.[NH2:17][NH2:18]>CCO>[F:1][C:2]([F:15])([F:14])[C:3]1[C:5]2[C:6](=[CH:10][CH:11]=[CH:12][CH:13]=2)[C:7](=[O:8])[NH:18][N:17]=1 |f:1.2|

Inputs

Step One
Name
2-(2,2,2-trifluoroacetyl)benzoic acid
Quantity
0.554 g
Type
reactant
Smiles
FC(C(=O)C1=C(C(=O)O)C=CC=C1)(F)F
Name
hydrazine hydrate
Quantity
0.44 mL
Type
reactant
Smiles
O.NN
Name
EtOH
Quantity
7.5 mL
Type
solvent
Smiles
CCO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
azeotroped with toluene
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Name
crude title compound
Type
product
Smiles
FC(C1=NNC(C2=CC=CC=C12)=O)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.